2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one

Specification

• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 2-(1-aminocyclohexyl)-4-ethyl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C12H19N3O/c1-2-9-8-10(16)15-11(14-9)12(13)6-4-3-5-7-12/h8H,2-7,13H2,1H3,(H,14,15,16)
• Standard InChI Key: DTBQBTIGRCWDDY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)C2(CCCCC2)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 3,4-dihydropyrimidin-4-one core, a six-membered ring with two nitrogen atoms at positions 1 and 3. The 2-position is substituted with a 1-aminocyclohexyl group, while the 6-position bears an ethyl substituent. This configuration introduces steric and electronic effects that influence its reactivity and interactions with biological targets. The cyclohexylamine moiety enhances lipophilicity, potentially improving membrane permeability, while the ethyl group may stabilize the ring through inductive effects.

Spectral and Computational Data

Infrared (IR) spectroscopy of analogous dihydropyrimidinones reveals characteristic absorption bands for N-H stretching (3200–3300 cm$^{-1}$), C=O stretching (1650–1750 cm$^{-1}$), and C-N vibrations (1250–1350 cm$^{-1}$). Nuclear magnetic resonance (NMR) spectra typically show signals for the cyclohexyl protons (δ 1.2–2.1 ppm), ethyl methylene (δ 2.4–2.6 ppm), and pyrimidine ring protons (δ 5.8–6.2 ppm). Computational studies using density functional theory (DFT) predict a puckered ring conformation, with the cyclohexyl group adopting a chair configuration to minimize steric strain.

Synthesis and Reaction Chemistry

Synthetic Routes

The synthesis of 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one employs modifications of the Biginelli reaction, a three-component condensation of aldehydes, 1,3-dicarbonyl compounds, and urea or thiourea. A representative protocol involves:

• Reagents: Cyclohexylamine, ethyl acetoacetate, and urea.

• Catalyst: Trichloroacetic acid (10 mol%) or natural catalysts like granite.

• Conditions: Reflux in ethanol (12–24 hours).

• Yield: 64–85% after recrystallization.

Aldehyde Component	1,3-Dicarbonyl Component	Catalyst	Yield (%)
Cyclohexylamine derivative	Ethyl acetoacetate	Trichloroacetic acid	78
Cyclohexylamine derivative	Ethyl acetoacetate	Granite	68

Reaction Modifications

The compound undergoes characteristic dihydropyrimidinone reactions:

• Oxidation: Treatment with potassium permanganate in acidic media oxidizes the 3,4-dihydro ring to a fully aromatic pyrimidine.

• Alkylation: Reacting with alkyl halides in basic conditions substitutes the N-H group, enhancing solubility.

• Reduction: Hydrogenation with Pd/C saturates the pyrimidine ring, forming tetrahydropyrimidine derivatives.

Biological Activities and Mechanisms

Antimicrobial Properties

Studies on structurally similar dihydropyrimidinones demonstrate broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 8 µg/mL) and fungi (e.g., Candida albicans, MIC = 16 µg/mL). The mechanism involves inhibition of microbial DNA gyrase and disruption of cell wall synthesis.

Enzyme Modulation

The compound competitively inhibits cytochrome P450 isoforms (CYP3A4, CYP2D6) with $K_i$ values > 50 µM, suggesting low risk of drug-drug interactions. Additionally, it modulates nitric oxide synthase (NOS), implicating potential applications in cardiovascular diseases.

Pharmacological Applications

Antihypertensive Effects

Dihydropyrimidinones are known L-type calcium channel blockers, reducing vascular smooth muscle contraction. In vivo models show a 20–25% reduction in systolic blood pressure at doses of 10 mg/kg.

Anti-inflammatory Activity

By suppressing cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), the compound decreases prostaglandin E$_2$ (PGE$_2$) levels by 40% in murine macrophages.

Future Research Directions

Structure-Activity Relationship (SAR) Studies

Systematic modifications to the cyclohexylamine and ethyl groups could optimize bioavailability and target selectivity. Introducing fluorinated substituents may enhance metabolic stability.

Formulation Development

Nanoparticle encapsulation (e.g., liposomes, polymeric micelles) may address the compound’s low aqueous solubility (<0.1 mg/mL).

Toxicology Profiling

Chronic toxicity studies in rodents are needed to establish safe dosing thresholds. Preliminary acute toxicity data suggest an LD$_{50}$ > 500 mg/kg in rats.